Cas no 2171683-75-1 (1-3-(pyrrolidin-2-yl)propylazetidine-2-carboxamide)

• Product Name: 1-3-(pyrrolidin-2-yl)propylazetidine-2-carboxamide
• CAS No: 2171683-75-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6223424
• PubChem ID: 165532052
• Update Time: 2025-10-28

1-3-(pyrrolidin-2-yl)propylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-3-(pyrrolidin-2-yl)propylazetidine-2-carboxamide
• EN300-1282290
• 2171683-75-1
• 1-[3-(pyrrolidin-2-yl)propyl]azetidine-2-carboxamide

• Inchi： 1S/C11H21N3O/c12-11(15)10-5-8-14(10)7-2-4-9-3-1-6-13-9/h9-10,13H,1-8H2,(H2,12,15)
• InChI Key： BPUXWACFOACMQK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CCCC1CCCN1)N

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-3-(pyrrolidin-2-yl)propylazetidine-2-carboxamide

Introduction to 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide) and Its Significance in Modern Chemical Biology

1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide), with the CAS number 2171683-75-1, represents a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrrolidin-2-ylpropyl moiety and an azetidine ring, contribute to its unique chemical and biological properties. These structural elements not only influence its interactions with biological targets but also play a crucial role in determining its pharmacokinetic and pharmacodynamic profiles.

The pyrrolidin-2-ylpropyl group is a common pharmacophore in drug discovery due to its ability to enhance binding affinity and selectivity towards various biological targets. This moiety is often found in small molecule inhibitors and has been extensively studied for its role in modulating enzyme activity and receptor binding. In the case of 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide), the integration of this group with the azetidine ring creates a scaffold that is both flexible and functional, allowing for diverse interactions with biological systems.

The azetidine ring, on the other hand, is a heterocyclic structure that has been increasingly recognized for its potential in drug development. Azetidine derivatives are known for their ability to mimic natural amino acids, which can be exploited to develop peptidomimetics. These peptidomimetics can serve as potent inhibitors of protein-protein interactions and have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The incorporation of an amide group at the 2-position of the azetidine ring further enhances the compound's potential by introducing additional functional sites for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases. 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide) has emerged as a compound of interest due to its unique structural features and potential biological activities. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, preliminary in vitro studies have suggested that it may interfere with the activity of enzymes such as kinases, which are often dysregulated in cancer cells.

The development of such compounds relies heavily on advanced synthetic methodologies and computational techniques. The synthesis of 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including transition metal-catalyzed reactions and enzymatic transformations, to optimize the synthetic route. These advancements in synthetic chemistry have not only facilitated the production of this compound but also paved the way for the development of other structurally related molecules.

In addition to its synthetic significance, 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide) has attracted attention for its potential therapeutic applications. The compound's ability to interact with biological targets suggests that it could be developed into a lead compound for further drug optimization. Medicinal chemists have been exploring various modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts include structural analoging, where subtle changes in the molecular framework are made to improve drug-like characteristics.

The use of computational methods has also played a crucial role in understanding the binding interactions between 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide) and its biological targets. Techniques such as molecular docking and molecular dynamics simulations have provided valuable insights into how this compound interacts with proteins and enzymes at an atomic level. These insights have guided researchers in designing more effective derivatives by identifying key interaction points and optimizing binding affinities.

The potential applications of 1-3-(pyrrolidin-2-ylpropylazetidine-2-carboxamide) extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for developing compounds that can interact with a wide range of biological targets. This versatility has implications for drug discovery across multiple therapeutic domains, including oncology, neurology, and immunology. As research continues to uncover new biological functions associated with this compound, its potential applications are likely to expand further.

In conclusion, 1-3-(pyrrolidin-2-yli propyl azetidine - 2 - carboxamide)) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activities, make it a valuable compound for further study. The ongoing research into this molecule not only contributes to our understanding of disease mechanisms but also provides new opportunities for developing innovative therapies. As scientific knowledge continues to evolve, compounds like 1 - 3 - (< b > py r o l i d i n - 2 - yl b > p r o p y l ) - p y r o l i d i n e - 2 - c ar b o x y m i d e ) are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.